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Compound of Interest

Compound Name: 3,4-Diethoxybenzoic acid

Cat. No.: B181347 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 3,4-Diethoxybenzoic acid was not located

in publicly available resources. The following guide is based on the closely related analogue,

3,4-Dimethoxybenzoic acid (CAS No. 93-07-2), and is provided for illustrative and informational

purposes only. Chemical properties and toxicological data can vary significantly between even

closely related compounds. This information must not be used as a substitute for a substance-

specific SDS for 3,4-Diethoxybenzoic acid. Researchers, scientists, and drug development

professionals must obtain and consult the official SDS from the manufacturer or supplier before

handling 3,4-Diethoxybenzoic acid.

Hazard Identification and Classification
3,4-Dimethoxybenzoic acid is classified as a hazardous substance. The primary hazards are

related to irritation of the skin, eyes, and respiratory tract.[1][2] It is also harmful if swallowed.[1]

1.1 GHS Classification Summary

The following table summarizes the Globally Harmonized System (GHS) classification for 3,4-

Dimethoxybenzoic acid.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[2]

[3][4]

Serious Eye Damage/Eye

Irritation
2 / 2A

H319: Causes serious eye

irritation.[2][3][4]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[2][3][4]

Acute Toxicity, Oral (Legacy

Classification)
- Harmful if swallowed (R22).[1]

1.2 GHS Label Elements
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Element Details

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.[2][4] H319: Causes

serious eye irritation.[2][4] H335: May cause

respiratory irritation.[2][4]

Precautionary Statements (Prevention)

P261: Avoid breathing dust. P264: Wash skin

thoroughly after handling. P271: Use only

outdoors or in a well-ventilated area. P280:

Wear protective gloves/protective clothing/eye

protection/face protection.[3]

Precautionary Statements (Response)

P302 + P352: IF ON SKIN: Wash with plenty of

soap and water. P304 + P340: IF INHALED:

Remove person to fresh air and keep

comfortable for breathing. P305 + P351 + P338:

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

P312: Call a POISON CENTER or

doctor/physician if you feel unwell. P332 +

P313: If skin irritation occurs: Get medical

advice/attention. P337 + P313: If eye irritation

persists: Get medical advice/attention.

Precautionary Statements (Storage)

P403 + P233: Store in a well-ventilated place.

Keep container tightly closed.[3] P405: Store

locked up.[3]

Precautionary Statements (Disposal)
P501: Dispose of contents/container to an

approved waste disposal plant.[3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3,4-Dimethoxybenzoic acid is

provided below.
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Property Value

Molecular Formula C₉H₁₀O₄[5]

Molecular Weight 182.17 g/mol [6]

Appearance
White to off-white or pale yellow crystalline

powder.[1][7]

Odor Odorless.[1]

Melting Point 179 - 182 °C[1]

Solubility
Slightly soluble in water.[1] Soluble in organic

solvents like ethanol.

Stability
Stable under normal temperatures and

pressures.[1]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are critical for minimizing

exposure.

3.1 Engineering Controls

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[3]

Safety Stations: Ensure safety showers and eyewash stations are close to the workstation

location.[3]

3.2 Personal Protective Equipment (PPE) Summary
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Protection Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and clothing to prevent skin exposure.[1]

Gloves must be inspected prior to use and

disposed of in accordance with good laboratory

practices.

Respiratory Protection

A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149

must be followed whenever workplace

conditions warrant a respirator's use.[1] Use a

NIOSH/MSHA approved respirator if exposure

limits are exceeded or if irritation is experienced.

[3]

Handling and Storage
4.1 Handling Protocols

Avoid contact with skin, eyes, and clothing.[2]

Avoid breathing dust.[2]

Ensure adequate ventilation and avoid dust formation.[3]

Wash hands thoroughly after handling.[3]

Keep away from incompatible materials such as strong oxidizing and reducing agents.[1][3]

4.2 Storage Protocols
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Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Store locked up.[3]

Recommended storage temperature is 15 – 25 °C.[4]

Emergency and First Aid Procedures
The following table outlines the recommended first aid measures in case of exposure. Medical

attention should be sought immediately in all cases of significant exposure.[1]

Exposure Route First Aid Protocol

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If breathing is

difficult, give oxygen. Call a POISON CENTER

or doctor/physician if you feel unwell.[1][3]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical

advice/attention if skin irritation occurs.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses, if present and easy to do. Continue

rinsing. Get medical attention immediately.[1][3]

Ingestion

Do NOT induce vomiting. If conscious and alert,

rinse mouth and drink 2-4 cupfuls of water. Get

medical aid immediately.[1]

Accidental Release and Firefighting Measures
6.1 Accidental Release Measures

Personal Precautions: Use personal protective equipment as required. Ensure adequate

ventilation. Avoid dust formation. Evacuate personnel to safe areas.[3]
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Environmental Precautions: Do not let product enter drains.[3]

Containment and Cleanup: Vacuum or sweep up material and place into a suitable, labeled

disposal container.[1] Avoid generating dusty conditions.

6.2 Firefighting Measures

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide (CO2), or

alcohol-resistant foam.[1][3]

Specific Hazards: Combustible material. Hazardous decomposition products include carbon

monoxide and carbon dioxide.[1][2]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][3]

Toxicological and Disposal Information
7.1 Toxicological Summary

The toxicological properties have not been fully investigated.[3]

Acute Toxicity: An intraperitoneal LD50 in mice was reported as >800 mg/kg.[1]

Carcinogenicity: Not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[1]

7.2 Disposal Considerations

Dispose of contents and container in a manner consistent with federal, state, and local

regulations.[1]

Waste must be disposed of by treatment at a permitted facility or as advised by your local

hazardous waste regulatory authority.

Do not re-use empty containers.

Workflow for Safe Handling
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The following diagram outlines the logical workflow for handling 3,4-Dimethoxybenzoic acid in a

research environment.

Safe Handling Workflow for 3,4-Dimethoxybenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

